Cas no 104949-82-8 (4-Hexyloxyphthalonitrile)

4-Hexyloxyphthalonitrile structure
4-Hexyloxyphthalonitrile structure
Product Name:4-Hexyloxyphthalonitrile
CAS No:104949-82-8
MF:C14H16N2O
MW:228.289643287659
MDL:MFCD00059077
CID:126554
PubChem ID:87571063
Update Time:2024-11-03

4-Hexyloxyphthalonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Hexyloxyphthalonitrile
    • 1,2-Benzenedicarbonitrile,4-(hexyloxy)-
    • 1,2-Dicyano-4-hexyloxybenzene
    • 4-hexoxybenzene-1,2-dicarbonitrile
    • 4-N-HEXYLOXYPHTHALONITRILE
    • 4-(Hexyloxy)phthalonitrile
    • 4-hexoxyphthalonitrile
    • BMXSATBWGFIAPA-UHFFFAOYSA-
    • BMXSATBWGFIAPA-UHFFFAOYSA-N
    • SCHEMBL11423954
    • H0691
    • MFCD00059077
    • 104949-82-8
    • InChI=1/C14H16N2O/c1-2-3-4-5-8-17-14-7-6-12(10-15)13(9-14)11-16/h6-7,9H,2-5,8H2,1H3
    • CS-0366442
    • FT-0642578
    • T71557
    • AKOS015839891
    • DTXSID60337061
    • DB-040576
    • 4-(hexyloxy)benzene-1,2-dicarbonitrile
    • MDL： MFCD00059077
    • Inchi： 1S/C14H16N2O/c1-2-3-4-5-8-17-14-7-6-12(10-15)13(9-14)11-16/h6-7,9H,2-5,8H2,1H3
    • InChI Key： BMXSATBWGFIAPA-UHFFFAOYSA-N
    • SMILES： O(C1C=CC(C#N)=C(C#N)C=1)CCCCCC

Computed Properties

  • Exact Mass: 228.12600
  • Monoisotopic Mass: 228.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.8
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.7

Experimental Properties

  • Density: 1.04
  • Boiling Point: 399.5°C at 760 mmHg
  • Flash Point: 159.9°C
  • Refractive Index: 1.5330 to 1.5360
  • PSA: 56.81000
  • LogP: 3.38906

4-Hexyloxyphthalonitrile Security Information

4-Hexyloxyphthalonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Hexyloxyphthalonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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TRC
H298165-100mg
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H298165-500mg
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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4-Hexyloxyphthalonitrile
 104949-82-8 >95.0%(GC)
1g
 ¥290.00 2024-04-18
abcr
AB136715-1 g
4-n-Hexyloxyphthalonitrile; 95%
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 €109.40 2022-06-12
abcr
AB136715-5 g
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5g
 €299.10 2022-06-12
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
H0691-5G
4-Hexyloxyphthalonitrile
 104949-82-8 >95.0%(GC)
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 ¥1150.00 2024-04-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H862158-1g
4-Hexyloxyphthalonitrile
 104949-82-8 ≥95%(GC)
1g
 ￥329.40 2022-01-10
abcr
AB136715-1g
4-n-Hexyloxyphthalonitrile, 95%; .
 104949-82-8 95%
1g
 €105.60 2025-04-22
abcr
AB136715-5g
4-n-Hexyloxyphthalonitrile, 95%; .
 104949-82-8 95%
5g
 €282.30 2025-04-22

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